2-(Aminomethyl)-5-cyclopropoxybenzamide

• CAS No.: 1243358-82-8
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 2-(aminomethyl)-5-cyclopropyloxybenzamide
• InChI: InChI=1S/C11H14N2O2/c12-6-7-1-2-9(15-8-3-4-8)5-10(7)11(13)14/h1-2,5,8H,3-4,6,12H2,(H2,13,14)
• InChI Key: HPKZAUNWJVSPHG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)CN)C(=O)N

Description

2-(Aminomethyl)-5-cyclopropoxybenzamide is a benzamide derivative characterized by a benzamide core substituted with an aminomethyl (-CH2NH2) group at the 2-position and a cyclopropoxy (-O-C3H5) group at the 5-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminomethyl)-5-cyclopropoxybenzamide typically involves multiple steps. One common route starts with the preparation of the benzamide core, followed by the introduction of the aminomethyl group and the cyclopropoxy group. The reaction conditions often involve the use of catalysts and specific reagents to ensure the desired substitutions occur efficiently.

Industrial Production Methods

In an industrial setting, the production of 2-(Aminomethyl)-5-cyclopropoxybenzamide may involve large-scale reactions using optimized conditions to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

2-(Aminomethyl)-5-cyclopropoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: The aminomethyl and cyclopropoxy groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure the desired transformations occur efficiently.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a wide range of substituted benzamides with different functional groups.

Scientific Research Applications

2-(Aminomethyl)-5-cyclopropoxybenzamide has several scientific research applications, including:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research may explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)-5-cyclopropoxybenzamide involves its interaction with specific molecular targets. The aminomethyl group may facilitate binding to enzymes or receptors, while the cyclopropoxy group can influence the compound’s overall conformation and stability. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs include:

5-(Acetylamino)-2-(allyloxy)-N-cyclopropylbenzamide (CAS 6525-29-7): Substituents: Acetylamino (-NHCOCH3) at 5-position, allyloxy (-O-CH2CHCH2) at 2-position, and cyclopropyl attached to the benzamide nitrogen. The acetylamino group diminishes hydrogen-bonding capacity relative to the aminomethyl group .

5-Chloro-N-cyclopropyl-2-nitrobenzamide (CAS 1042623-41-5): Substituents: Chloro (-Cl) at 5-position, nitro (-NO2) at 2-position, and cyclopropyl on the benzamide nitrogen. The absence of an aminomethyl group reduces basicity, altering solubility and interaction profiles .

Methyl 2,4-dihydroxy-5-(2-methylpropanamido)benzoate :

• Substituents: Methyl ester (-COOCH3), hydroxyl (-OH) at 2,4-positions, and isobutyramido (-NHCOCH(CH3)2) at 5-position.
• The polar hydroxyl and ester groups enhance hydrophilicity, contrasting with the target compound’s lipophilic cyclopropoxy group. This structural difference may influence membrane permeability .

Physicochemical Properties (Inferred from Substituent Effects)

Compound	Key Substituents	Molecular Formula	Solubility (Predicted)	Lipophilicity (LogP)*
2-(Aminomethyl)-5-cyclopropoxybenzamide	Aminomethyl, cyclopropoxy	C11H14N2O2	Moderate (polar NH2, lipophilic O-C3H5)	~2.1
5-(Acetylamino)-2-(allyloxy)-N-cyclopropylbenzamide	Acetylamino, allyloxy	C14H16N2O3	Low (bulky allyloxy)	~2.8
5-Chloro-N-cyclopropyl-2-nitrobenzamide	Chloro, nitro	C10H9ClN2O3	Very low (nitro group)	~3.0
Methyl 2,4-dihydroxy-5-(isobutyramido)benzoate	Hydroxyl, ester, isobutyramido	C12H15NO5	High (polar groups)	~1.5

*LogP values estimated via substituent contribution calculations.